Cas no 1549812-78-3 (tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate
• CAS No: 1549812-78-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD30613812
• CID: 4609432
• PubChem ID: 118178604
• Update Time: 2025-08-02

tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (cis-4-hydroxypiperidin-3-yl)carbamate
• tert-butyl ((3R,4S)-4-hydroxypiperidin-3-yl)carbamate
• CPD3647
• CPD3211
• tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate
• REUNVCLBHFFYFH-SFYZADRCSA-N
• PS-17553
• (3R,4S)-3-(Boc-amino)-4-hydroxypiperidine
• tert-Butyl((3R,4S)-4-hydroxypiperidin-3-yl)carbamate
• rel-tert-Butyl ((3R,4S)-4-hydroxypiperidin-3-yl)carbamate
• 2048228-25-5
• (3R,4S)-N-Boc-3-Amino-4-Hydroxypiperidine
• CS-0057900
• D75188
• 1549812-78-3
• MFCD30613812
• SCHEMBL16841178

• MDL： MFCD30613812
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-6-11-5-4-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： REUNVCLBHFFYFH-SFYZADRCSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1[C@@H](O)CCNC1

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate

tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate, identified by the CAS number 1549812-78-3, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry. This compound belongs to the class of carbamates, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of this compound is characterized by a piperidine ring with hydroxyl and tert-butyl groups attached, making it a valuable substrate for further functionalization in drug discovery.

Recent advancements in stereochemistry and asymmetric synthesis have highlighted the importance of chiral centers in organic compounds. The (3R,4S) configuration of this compound plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have demonstrated that the stereochemistry of this compound can significantly influence its bioavailability and efficacy when used as a precursor in drug development.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has emerged as a promising approach for constructing the piperidine ring with high enantioselectivity. These methods not only enhance the efficiency of synthesis but also minimize the generation of by-products, aligning with the principles of green chemistry.

The application of tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate extends beyond its role as an intermediate. It has been utilized in the development of enzyme inhibitors, particularly for targets such as kinases and proteases. Recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its therapeutic applications, this compound has also found utility in the field of chemical biology. Its ability to act as a bioisostere or a scaffold for drug design has made it an invaluable tool for researchers exploring novel chemical entities. The integration of computational chemistry techniques, such as molecular docking and QSAR modeling, has further enhanced our understanding of its binding interactions with biological targets.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure and purity, ensuring that it meets the stringent quality standards required for pharmaceutical applications.

In conclusion, tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate stands out as a versatile and valuable molecule in contemporary organic chemistry. Its unique structural features, coupled with recent advancements in synthetic methodologies and bioactivity studies, position it at the forefront of innovative drug discovery efforts. As research continues to uncover new applications and optimization strategies for this compound, its significance in both academic and industrial settings is expected to grow further.